3-[(dimethylamino)sulfonyl]-4-methoxy-N-methylbenzamide

• IUPAC Name: 3-(dimethylsulfamoyl)-4-methoxy-N-methylbenzamide
• InChI: InChI=1S/C11H16N2O4S/c1-12-11(14)8-5-6-9(17-4)10(7-8)18(15,16)13(2)3/h5-7H,1-4H3,(H,12,14)
• InChI Key: RKARBKFTYIRPQB-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC(=C(C=C1)OC)S(=O)(=O)N(C)C
• Molecular Formula: C11H16N2O4S
• Molecular Weight: 272.32 g/mol

Description

The exploration of sulfonamide derivatives and related compounds has been a significant area of research due to their diverse chemical and biological activities. These compounds are synthesized through various methods, involving intricate reactions that yield molecules with potential therapeutic applications.

Synthesis Analysis

The synthesis of sulfonamide derivatives typically involves reactions between amines and sulfonyl chlorides or through the modification of existing sulfonamide compounds. For instance, sulfonamides derived from 4-methoxyphenethylamine have been synthesized by reacting with 4-methylbenzenesulfonyl chloride, followed by treatment with various alkyl/aralkyl halides (Abbasi et al., 2018).

Molecular Structure Analysis

The molecular structure of sulfonamide compounds and related derivatives is often elucidated using spectroscopic techniques such as IR, 1H-NMR, and 13C-NMR, complemented by elemental analysis. X-ray crystallography provides detailed insights into the arrangement of atoms within the molecule, revealing the influence of intermolecular interactions on molecular geometry (Karabulut et al., 2014).

Chemical Reactions and Properties

Sulfonamide compounds participate in various chemical reactions, demonstrating a range of chemical properties. These include reactions with alkyl halides, acylation reactions, and annulations via C-H activation, showcasing their versatility in chemical synthesis (Xu et al., 2018).

Safety and Hazards

The safety and hazards of a compound depend on its physical and chemical properties. Some sulfonamides can cause skin burns and eye damage, and may be harmful if swallowed.

Future Directions

The future directions in the study of a compound depend on its potential applications. Sulfonamides, for instance, continue to be an area of interest in medicinal chemistry due to their wide range of therapeutic applications.